Cas no 2680598-28-9 (2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid)

2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid is a fluorinated organic compound featuring a phenyl ring substituted with both a methyl and a trifluoromethyl group, along with a trifluoroacetamidoacetic acid side chain. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the presence of multiple fluorine atoms. The compound is of interest in pharmaceutical and agrochemical research, where its trifluoromethyl groups may improve binding affinity and bioavailability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of bioactive molecules. The electron-withdrawing effects of the trifluoromethyl groups also contribute to its reactivity in nucleophilic substitution and coupling reactions.
2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid structure
2680598-28-9 structure
Product Name:2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid
CAS No:2680598-28-9
MF:C12H9F6NO3
MW:329.195184469223
CID:5620971
PubChem ID:165925043
Update Time:2025-06-15

2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28295260
    • 2-[4-methyl-3-(trifluoromethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid
    • 2680598-28-9
    • 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid
    • Inchi: 1S/C12H9F6NO3/c1-5-2-3-6(4-7(5)11(13,14)15)8(9(20)21)19-10(22)12(16,17)18/h2-4,8H,1H3,(H,19,22)(H,20,21)
    • InChI Key: GWGOSVNUJNUEHB-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C)C=CC(=C1)C(C(=O)O)NC(C(F)(F)F)=O)(F)F

Computed Properties

  • Exact Mass: 329.04866212g/mol
  • Monoisotopic Mass: 329.04866212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.4Ų

2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid Pricemore >>

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Additional information on 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid

Comprehensive Overview of 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680598-28-9)

The compound 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680598-28-9) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a trifluoroacetamido moiety, contributes to its enhanced stability and bioactivity. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid has surged, driven by their ability to improve pharmacokinetic properties. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry, as it often enhances membrane permeability and metabolic resistance. This aligns with current trends in precision medicine, where fluorinated building blocks are critical for designing next-generation therapeutics. Users searching for "fluorinated drug intermediates" or "CAS 2680598-28-9 applications" will find this compound highly relevant.

The synthesis of 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid involves multi-step organic reactions, including amidation and carboxylation. Its trifluoroacetamido functional group is a key intermediate in constructing more complex molecules. Laboratories focusing on high-value chemical synthesis often prioritize such compounds due to their versatility. Additionally, the agrochemical industry explores derivatives of this acid for developing crop protection agents, addressing global concerns about sustainable agriculture.

From an analytical perspective, CAS 2680598-28-9 is characterized using advanced techniques like NMR, HPLC, and mass spectrometry. Its purity and stability under various conditions make it a reliable candidate for industrial-scale production. Researchers frequently inquire about "spectroscopic data for fluorinated compounds" or "storage conditions for CAS 2680598-28-9," highlighting the need for detailed technical documentation. Proper handling ensures optimal performance in downstream applications.

Environmental and regulatory considerations are also critical when working with 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid. While not classified as hazardous, its degradation products must be evaluated for ecological impact. This aligns with the growing emphasis on green chemistry and sustainable synthesis practices. Companies investing in eco-friendly fluorochemicals are likely to find this compound a valuable addition to their portfolios.

In summary, 2-4-methyl-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680598-28-9) represents a cutting-edge fluorinated compound with broad applicability. Its relevance to drug development, agrochemical innovation, and material science positions it as a key player in modern chemistry. As interest in fluorine-containing molecules continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.

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